Cas no 2137143-89-4 (tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate
• CAS No: 2137143-89-4
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5921585
• PubChem ID: 165493724
• Update Time: 2025-10-31

tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate
• EN300-1164779
• 2137143-89-4
• tert-butyl N-[(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate

• Inchi： 1S/C13H20N2O4/c1-8-11(9(2)19-15-8)10(6-7-16)14-12(17)18-13(3,4)5/h7,10H,6H2,1-5H3,(H,14,17)/t10-/m1/s1
• InChI Key： IVKRTKFKUAOFDM-SNVBAGLBSA-N
• SMILES： O(C(N[C@H](CC=O)C1C(C)=NOC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate

Research Brief on tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate (CAS: 2137143-89-4)

This research brief provides an in-depth analysis of the latest advancements related to the compound tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate (CAS: 2137143-89-4), a key intermediate in the synthesis of biologically active molecules. The compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The compound's unique structural features, including the tert-butyl carbamate group and the dimethyl-1,2-oxazole moiety, make it a versatile building block for the construction of complex molecules. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as investigating its reactivity in various chemical transformations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and its derivatives, ensuring their structural integrity and suitability for further biological evaluation.

One of the most notable applications of tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate is its role in the synthesis of protease inhibitors. Proteases are critical targets in the treatment of diseases such as HIV and hepatitis C, and the compound's ability to serve as a scaffold for inhibitor design has been extensively studied. Recent findings suggest that derivatives of this compound exhibit promising inhibitory activity against viral proteases, with potential for further optimization to enhance potency and selectivity.

In addition to its applications in antiviral therapy, the compound has also been investigated for its potential in cancer treatment. Researchers have explored its incorporation into small-molecule inhibitors targeting key oncogenic pathways, such as the PI3K/AKT/mTOR axis. Preliminary in vitro studies have demonstrated that certain derivatives exhibit cytotoxic effects against cancer cell lines, highlighting the compound's potential as a starting point for the development of novel anticancer agents.

Despite these promising findings, challenges remain in the translation of this compound into clinically viable therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance the development of this compound and its derivatives.

In conclusion, tert-butyl N-(1R)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate (CAS: 2137143-89-4) represents a valuable tool in the arsenal of medicinal chemists. Its versatility and potential applications in drug discovery make it a subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its utility in a broader range of therapeutic areas. The insights gained from these efforts will contribute to the advancement of chemical biology and the development of next-generation therapeutics.